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Compound Name: Adhesamine diTFA

Cat. No.: B15576738

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adhesamine diTFA is a synthetic, non-peptidic small molecule that promotes cell adhesion
and growth.[1] It is a diaryldispirotripiperazine derivative that functions by selectively binding to
heparan sulfate on the cell surface.[1][2] This interaction is believed to induce the clustering of
heparan sulfate-bound syndecan-4, a transmembrane proteoglycan, which in turn activates
downstream signaling pathways critical for cell adhesion, differentiation, and survival.[3] The
primary signaling cascade initiated by Adhesamine involves the activation of Focal Adhesion
Kinase (FAK) and the Mitogen-Activated Protein Kinase (MAPK) pathway.[2] Given its role in
promoting cell adhesion, Adhesamine diTFA is a valuable tool for in vitro cell culture and
presents a potential candidate for investigation in high-throughput screening (HTS) assays
aimed at identifying modulators of cell adhesion. These application notes provide detailed
protocols for utilizing Adhesamine diTFA in HTS formats and summarize its key
characteristics.

Chemical and Physical Properties

A summary of the key physicochemical properties of Adhesamine is presented in the table
below. These properties are primarily computationally derived from its molecular structure.[3]
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Property Value Source
Molecular Formula C24H32ClaNsO2S2 PubChem|[3]
Molecular Weight 670.5 g/mol PubChem][3]
4-chloro-6-[12-(6-chloro-5-
formyl-2-
methylsulfanylpyrimidin-4-
yI)-3,12-diaza-6,9-
IUPAC Name ] o PubChem][3]
diazoniadispiro[5.2.5.2]hexade
can-3-yl]-2-
methylsulfanylpyrimidine-5-
carbaldehyde;dichloride
CAS Number 462605-73-8 Probechem[2]
Appearance Solid Probechem|[2]
Solubility Soluble in DMSO (10 mM) Probechem[2]

Stability and Storage

The stability of Adhesamine diTFA is crucial for its application in experimental settings. The

following recommendations are based on supplier information.[2]

Form Storage Conditions Duration
Solid Powder -20°C Up to 12 months
4°C Up to 6 months

In Solvent (DMSO)

-80°C

Up to 6 months

-20°C

Up to 1 month

Note: It is recommended to prepare solutions fresh before use. Precipitation may occur in

DMSO solutions stored at 4°C or room temperature for extended periods.[2]
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Mechanism of Action: The FAK/IMAPK Signaling
Pathway

Adhesamine promotes cell adhesion by binding to heparan sulfate on the cell surface, which
activates intracellular signaling cascades.[2] The primary pathway implicated is the Focal
Adhesion Kinase (FAK) and Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[2]
This pathway is central to regulating cell migration, proliferation, differentiation, and survival.[2]
Upon Adhesamine-mediated clustering of heparan sulfate proteoglycans, FAK is recruited to
the cell membrane and autophosphorylated.[2] This creates a docking site for Src family
kinases, leading to the formation of a FAK/Src complex that phosphorylates downstream
targets, ultimately activating the MAPK/ERK cascade.[4] This signaling cascade relays signals
to the nucleus to regulate gene expression related to cell adhesion and growth.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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